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Compound of Interest

Compound Name: 3-Ethyl-3-methylhexane

Cat. No.: B13421731 Get Quote

In the realm of hydrocarbon research and application, a nuanced understanding of isomeric

effects on physical properties is paramount. This guide provides an in-depth comparison of the

physical characteristics of 3-Ethyl-3-methylhexane and its straight-chain isomer, n-nonane.

Both are alkanes with the chemical formula C9H20, yet their structural divergence leads to

significant differences in their physical behavior. This analysis is critical for researchers,

scientists, and drug development professionals in applications ranging from solvent selection to

fuel formulation and chromatographic separations.

Molecular Structure: The Root of Divergence
The fundamental difference between 3-Ethyl-3-methylhexane and n-nonane lies in their

molecular architecture. n-Nonane is a linear, unbranched alkane, characterized by a nine-

carbon chain. This elongated structure allows for significant surface area contact between

adjacent molecules. In contrast, 3-Ethyl-3-methylhexane is a branched-chain alkane. The

presence of an ethyl and a methyl group on the third carbon of the hexane backbone results in

a more compact, globular shape.

Caption: Molecular structures of n-nonane and 3-Ethyl-3-methylhexane.

These structural distinctions directly influence the intermolecular forces, primarily London

dispersion forces, which govern the physical properties of these nonpolar compounds.[1]
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The differing molecular geometries of 3-Ethyl-3-methylhexane and n-nonane give rise to

measurable differences in their physical properties. The following table summarizes these key

characteristics.

Physical Property 3-Ethyl-3-methylhexane n-Nonane

Boiling Point 140.7 °C[2][3][4] 150.8 °C to 151 °C[5][6][7]

Melting Point -112.99 °C to -74.3 °C[2][3] -53 °C to -51 °C[5][6][8]

Density
0.724 g/cm³ to 0.741 g/cm³[2]

[4][9]

0.718 g/mL to 0.72 g/cm³[5]

[10][11]

Flash Point 29.2 °C[2][3][4] 31 °C[6][10]

Vapor Pressure @ 25°C 7.56 mmHg[2][4]
0.59 kPa (approx. 4.43 mmHg)

[6]

Viscosity @ 25°C Data not readily available 0.6696 cP[12]

Refractive Index 1.408 to 1.4120[2][3][4] 1.4054[5]

Mechanistic Insights into Property Differences
Boiling Point
The higher boiling point of n-nonane is a direct consequence of its linear structure.[13] The

larger surface area of the straight-chain molecule allows for more extensive intermolecular

contact, leading to stronger cumulative London dispersion forces.[14][15] More energy is

therefore required to overcome these forces and transition the substance from a liquid to a

gaseous state. Conversely, the branched, more compact structure of 3-Ethyl-3-methylhexane
results in a smaller surface area, weaker van der Waals forces, and consequently, a lower

boiling point.[14][16]

Melting Point
The trend in melting points is more complex. While branching generally lowers boiling points,

its effect on melting points depends on how well the molecules can pack into a crystal lattice.

[17] In this case, the linear n-nonane molecules can align and pack more efficiently into a

stable crystal structure, resulting in a significantly higher melting point compared to the more
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irregularly shaped 3-Ethyl-3-methylhexane. The branching in 3-Ethyl-3-methylhexane
disrupts the formation of a well-ordered solid, hence its much lower melting point.

Density
The densities of the two isomers are quite similar, which is expected as they have the same

molecular weight. The slight variations can be attributed to the differences in molecular packing

in the liquid state.

Experimental Protocol: Determination of Boiling
Point (ASTM D1120)
To empirically validate the boiling point differences, a standardized method such as ASTM

D1120, "Standard Test Method for Boiling Point of Engine Coolants," can be adapted.[18][19]

[20][21][22] This method provides a robust framework for determining the equilibrium boiling

point of liquids at atmospheric pressure.

Objective: To accurately measure and compare the boiling points of 3-Ethyl-3-methylhexane
and n-nonane.

Apparatus:

100-mL round-bottom, short-neck, heat-resistant glass flask

Water-cooled reflux condenser

Calibrated partial immersion thermometer (ASTM 2C or equivalent)

Electric heating mantle

Boiling stones (silicon carbide or similar)

Barometer

Procedure:

Sample Preparation: Place 60 mL of the sample (either 3-Ethyl-3-methylhexane or n-

nonane) into the 100-mL round-bottom flask.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://store.astm.org/d1120-22.html
https://standards.iteh.ai/catalog/standards/astm/8051a500-3118-47aa-84e6-103e5d514450/astm-d1120-08
https://webstore.ansi.org/standards/astm/astmd112017
https://store.astm.org/d1120-94r98e01.html
https://labsinus.com/astm-d1120/
https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://www.benchchem.com/product/b13421731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13421731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Stones: Add a few boiling stones to the flask to ensure smooth boiling and prevent

bumping.

Apparatus Assembly:

Position the thermometer in the flask such that the top of the bulb is level with the bottom

of the side arm of the flask.

Connect the flask to the reflux condenser.

Place the flask in the electric heating mantle.

Heating: Apply heat to the flask. Adjust the heating rate so that the liquid boils and a steady

reflux is established. This is indicated by a constant temperature reading on the

thermometer.

Equilibrium Boiling Point: Record the temperature when it remains constant for at least two

minutes. This is the equilibrium boiling point.

Barometric Correction: Record the atmospheric pressure from the barometer. Correct the

observed boiling point to standard pressure (760 mmHg) using the appropriate correction

formula.

Repeatability: Repeat the procedure for the other isomer to ensure accurate and comparable

results.
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Sample Preparation (60 mL)

Add Boiling Stones

Assemble Apparatus (Flask, Condenser, Thermometer)

Apply Heat & Establish Reflux

Record Equilibrium Boiling Point

Measure & Correct for Barometric Pressure

Repeat for Second Isomer
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Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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